Cas no 885270-45-1 (Benzeneethanamine,3-bromo-N-(4-fluorophenyl)-)

Benzeneethanamine, 3-bromo-N-(4-fluorophenyl)- is a brominated and fluorinated aromatic amine with potential applications in pharmaceutical and agrochemical research. The compound features a benzene ring substituted with a bromine atom at the 3-position and an ethanamine side chain further modified by a 4-fluorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its halogenated aromatic system enhances reactivity in cross-coupling reactions, while the amine functionality allows for further derivatization. The presence of both bromo and fluoro substituents may contribute to improved metabolic stability and binding affinity in target-oriented applications.

Benzeneethanamine,3-bromo-N-(4-fluorophenyl)- structure

885270-45-1 structure

Product Name:Benzeneethanamine,3-bromo-N-(4-fluorophenyl)-

CAS No:885270-45-1

MF:C₁₄H₁₃BrFN

MW:294.162126302719

MDL:MFCD04114498

CID:710727

PubChem ID:76852078

Update Time:2025-10-19

Benzeneethanamine,3-bromo-N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- [2-(3-BROMO-PHENYL)-ETHYL]-(4-FLUORO-PHENYL)-AMINE
- Benzeneethanamine,3-bromo-N-(4-fluorophenyl)-
- N-[2-(3-Bromophenyl)ethyl]-4-fluoroaniline
- C14H13BrFN
- DTXSID601260259
- 885270-45-1
- 3-Bromo-N-(4-fluorophenyl)benzeneethanamine
- SB39370
- N-(3-Bromophenethyl)-4-fluoroaniline
- [2-(3-BROMOPHENYL)ETHYL]-(4-FLUOROPHENYL)AMINE
- DB-362514
- MDL： MFCD04114498
- Inchi： 1S/C14H13BrFN/c15-12-3-1-2-11(10-12)8-9-17-14-6-4-13(16)5-7-14/h1-7,10,17H,8-9H2
- InChI Key： QLCDIYIZABWJJA-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CCNC1C=CC(=CC=1)F

Computed Properties

Exact Mass: 293.02200
Monoisotopic Mass: 293.022
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 4.7

Experimental Properties

PSA: 12.03000
LogP: 4.31580

Benzeneethanamine,3-bromo-N-(4-fluorophenyl)- Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0012-1g	[2-(3-Bromo-phenyl)-ethyl]-(4-fluoro-phenyl)-amine	885270-45-1	97%	1g	5834.53CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0012-5g	[2-(3-Bromo-phenyl)-ethyl]-(4-fluoro-phenyl)-amine	885270-45-1	97%	5g	21947.34CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0012-500mg	[2-(3-Bromo-phenyl)-ethyl]-(4-fluoro-phenyl)-amine	885270-45-1	97%	500mg	3341.29CNY	2021-05-08
Alichem	A019146220-5g	N-(3-Bromophenethyl)-4-fluoroaniline	885270-45-1	95%	5g	$728.28	2023-08-31
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0012-1g	[2-(3-Bromo-phenyl)-ethyl]-(4-fluoro-phenyl)-amine	885270-45-1	97%	1g	¥5834.53	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0012-5g	[2-(3-Bromo-phenyl)-ethyl]-(4-fluoro-phenyl)-amine	885270-45-1	97%	5g	¥21947.34	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0012-500mg	[2-(3-Bromo-phenyl)-ethyl]-(4-fluoro-phenyl)-amine	885270-45-1	97%	500mg	¥3341.29	2025-04-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1537498-1g	N-(3-bromophenethyl)-4-fluoroaniline	885270-45-1	98%	1g	￥2254.00	2024-04-27